Cas no 1082195-63-8 (5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde)

• Product Name: 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde
• CAS No: 1082195-63-8
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• CID: 5097432
• Update Time: 2025-06-09

5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-(2-naphthalenyloxy)-

• Inchi： 1S/C15H10O3/c16-10-14-7-8-15(18-14)17-13-6-5-11-3-1-2-4-12(11)9-13/h1-10H
• InChI Key： YXJYNOIZGLPVND-UHFFFAOYSA-N
• SMILES： O1C(OC2=CC=C3C(=C2)C=CC=C3)=CC=C1C=O

Additional information on 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde

Recent Advances in the Study of 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde (CAS: 1082195-63-8)

The compound 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde (CAS: 1082195-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde as a key intermediate in the synthesis of various bioactive molecules. Its furan and naphthalene moieties make it an attractive scaffold for designing novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the application of 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

In addition to its role in kinase inhibition, recent research has explored the compound's anti-inflammatory properties. A study conducted by a team at the University of Cambridge revealed that 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde derivatives could effectively modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. This discovery opens new avenues for the design of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthesis of 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde has also seen significant improvements. A recent publication in Organic Letters detailed a novel, high-yield synthetic route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde derivatives. Issues such as poor solubility and metabolic stability need to be addressed to enhance their therapeutic potential. Ongoing research is focusing on structural modifications to overcome these limitations while retaining the compound's bioactive properties.

In conclusion, 5-(Naphthalen-2-yloxy)-furan-2-carbaldehyde (CAS: 1082195-63-8) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and recent synthetic advancements underscore its potential in addressing unmet medical needs. Future research should prioritize the optimization of its derivatives and the exploration of new therapeutic applications.